Cas no 2171934-58-8 (4-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}butanoic acid)

• Product Name: 4-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}butanoic acid
• CAS No: 2171934-58-8
• MF: C₃₂H₃₅N₃O₅
• MW: 541.637408494949
• CID: 5908486
• PubChem ID: 165581683
• Update Time: 2025-06-08

4-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}butanoic acid
• EN300-1526993
• 4-{[1-benzyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]formamido}butanoic acid
• 2171934-58-8

• Inchi： 1S/C32H35N3O5/c36-29(37)15-8-18-33-30(38)32(16-19-35(20-17-32)21-23-9-2-1-3-10-23)34-31(39)40-22-28-26-13-6-4-11-24(26)25-12-5-7-14-27(25)28/h1-7,9-14,28H,8,15-22H2,(H,33,38)(H,34,39)(H,36,37)
• InChI Key： SZALIEBBZVNEOL-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NCCCC(=O)O)=O)CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 541.25767123g/mol
• Monoisotopic Mass: 541.25767123g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 11
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Additional information on 4-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}butanoic acid

Introduction to 4-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}butanoic Acid (CAS No. 2171934-58-8)

4-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}butanoic acid (CAS No. 2171934-58-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a piperidine ring. These structural elements contribute to its potential utility in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under mild conditions. In the context of 4-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}butanoic acid, the Fmoc group plays a crucial role in protecting the amino functionality during synthesis, ensuring that the compound can be efficiently prepared with high purity and yield. This is particularly important in the pharmaceutical industry, where the quality and consistency of synthetic intermediates are paramount.

The presence of the piperidine ring in this compound is another key structural feature that contributes to its biological activity. Piperidine rings are common in many bioactive molecules and are known to enhance the lipophilicity and metabolic stability of compounds. This makes them valuable scaffolds for drug design, especially in the development of central nervous system (CNS) drugs and other therapeutics targeting specific receptors or enzymes.

The benzyl group in 4-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}butanoic acid adds further complexity to the molecule. Benzyl groups are often used to modulate the pharmacokinetic properties of compounds, such as their solubility and permeability. In this context, the benzyl group may influence the compound's ability to cross biological membranes, which is crucial for its effectiveness as a therapeutic agent.

Recent research has highlighted the potential of compounds like 4-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}butanoic acid in various therapeutic areas. For instance, studies have shown that similar compounds with Fmoc protection and piperidine rings exhibit potent activity against specific protein-protein interactions (PPIs), which are implicated in numerous diseases, including cancer and neurodegenerative disorders. The ability to modulate PPIs with high selectivity and affinity makes these compounds attractive candidates for drug development.

In addition to their potential as direct therapeutic agents, compounds like 4-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}butanoic acid can serve as valuable tools for probing biological systems. They can be used as probes to study protein function and interactions, providing insights into disease mechanisms and potential targets for intervention. This dual role as both a therapeutic candidate and a research tool underscores the importance of this class of compounds in modern pharmaceutical research.

The synthesis of 4-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}butanoic acid typically involves a multi-step process that requires careful control of reaction conditions to ensure high yields and purity. Key steps often include the formation of the piperidine ring, introduction of the Fmoc protecting group, and attachment of the benzyl moiety. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to streamline the production process and improve scalability.

In conclusion, 4-{1-benzyl-4-({(9H-fluoren-9-y lmethoxycarbonyl}amino)piperidin - 4 - ylformamido } butanoic acid (CAS No. 2171934 - 58 - 8) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic methods and biological studies, position it as a valuable candidate for further exploration and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.